Cas no 3309-78-2 (O,O-diethyl S-prop-2-yn-1-yl phosphorothioate)

• Product Name: O,O-diethyl S-prop-2-yn-1-yl phosphorothioate
• CAS No: 3309-78-2
• MF: C₇H₁₃O₃PS
• MW: 208.215081930161
• CID: 1460266
• PubChem ID: 76817
• Update Time: 2025-04-20

O,O-diethyl S-prop-2-yn-1-yl phosphorothioate Chemical and Physical Properties

Names and Identifiers

• O,O-diethyl S-prop-2-yn-1-yl phosphorothioate
• 2-Propyne-1-thiol, S-ester with o,o-diethyl phosphorothioate
• diethyl S-propargyl thiophosphate
• DTXSID50954721
• Monsanto CP-11549
• O,O-Diethyl S-(2-propynyl)phosphorothioate
• ENT 24,949
• Ethyl 2-propynyl phosphorothioate
• BRN 1909122
• Phosphorothioic acid, O,O-diethyl S-2-propynyl ester
• 3309-78-2
• O,O-diethyl S-(2-propynyl) thiophosphate

• Inchi： 1S/C7H13O3PS/c1-4-7-12-11(8,9-5-2)10-6-3/h1H,5-7H2,2-3H3
• InChI Key： YWNBQUFJHSECNB-UHFFFAOYSA-N
• SMILES： S(CC#C)P(=O)(OCC)OCC

Computed Properties

• Exact Mass: 208.03239
• Monoisotopic Mass: 208.03230244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• PSA: 35.53